Simiarenol acetate

• Molecular Formula: C32H52O2
• Molecular Weight: 468.8 g/mol
• InChI: InChI=1S/C32H52O2/c1-20(2)22-10-13-25-29(22,6)16-18-32(9)26-14-11-23-24(30(26,7)17-19-31(25,32)8)12-15-27(28(23,4)5)34-21(3)33/h11,20,22,24-27H,10,12-19H2,1-9H3/t22-,24-,25-,26+,27+,29-,30+,31+,32-/m0/s1
• InChIKey: MBVFYSHTXNMYNB-PTSNCSRNSA-N

Simiarenol Acetate Sourcing & Baseline

Simiarenol acetate (CAS 4965-99-5) is the acetylated derivative of simiarenol, a pentacyclic triterpenoid belonging to the hopane class . This compound is typically isolated from natural sources, including the roots of Imperata cylindrica and various other plant species . As a natural product derivative, its baseline profile is defined by its specific chemical structure (C32H52O2) and its presence in specific plant families [1].

1

Friedelane-type triterpenoid acetate scaffold

2

Database-annotated lipoxygenase inhibitor probe

3

Consistent chemotaxonomic marker across Impatiens tissues

4

HPLC-verified research-grade natural product

• [1] Kuroshima, K. N., et al. (2005). Chemical Composition and Antinociceptive Properties of Hyeronima alchorneoides Leaves. Pharmaceutical Biology, 43(6), 573–578. View Source

Why Generic Substitution Fails for Simiarenol Acetate

While many pentacyclic triterpenoids share a common biosynthetic origin, their biological activities are exquisitely sensitive to subtle structural variations. For instance, the presence or absence of an acetate group, or the specific stereochemistry of the E:B-friedo-hopane skeleton, dictates distinct pharmacological profiles [1]. Substituting simiarenol acetate with a related triterpenoid like lupeol or β-amyrin, even if they are co-isolated, is scientifically invalid. Each compound has a unique, quantifiable activity fingerprint across different assays, as demonstrated by the specific evidence below [2].

Target annotation mismatch

Lipoxygenase inhibitor annotation is absent in β-amyrin acetate and lupeol acetate; mechanism-based substitution may lack target engagement evidence.

Chemotaxonomic specificity may not transfer

Cross-tissue abundance patterns differ across friedelane epimers; cycloeucalenyl acetate is often undetectable in parallel fractions, limiting chemotaxonomic interchangeability.

• [1] Anjum, S., et al. (2020). Biological and phytochemical studies on Capparis decidua (Forssk) Edgew from Cholistan desert. Natural Product Research, 34(16), 2315–2318. View Source
• [2] Kuroshima, K. N., et al. (2005). Chemical Composition and Antinociceptive Properties of Hyeronima alchorneoides Leaves. Pharmaceutical Biology, 43(6), 573–578. View Source

Quantitative Differentiation Evidence

Lipoxygenase Inhibition Specificity

Simiarenol exhibits a significantly superior antinociceptive profile compared to common analgesics. In a mouse writhing test, simiarenol achieved an ID50 of 18.87 µmol/kg, which was approximately 8-fold more potent than both aspirin and dipyrone [1]. Furthermore, in the formalin test, simiarenol specifically inhibited the second (inflammatory) phase by 59.5 ± 9%, and in neurogenic pain models (capsaicin and glutamate), it reduced responses by 52.3 ± 4% and 52.1 ± 6%, respectively [1]. This multi-mechanism analgesic activity is not a generic feature of all triterpenoids.

Lipoxygenase inhibition

Class-level

Simiarenol acetate: annotated lipoxygenase inhibitor (MeSH). β-Amyrin acetate / lupeol acetate: no equivalent annotation.

Supports target-identification screening context

Quantitative IC₅₀ values not reported in source

Evidence Dimension	In vivo antinociceptive potency (ID50)
Target Compound Data	ID50 = 18.87 (14.6–24.4) µmol/kg
Comparator Or Baseline	Aspirin and Dipyrone
Quantified Difference	~8-fold more active (ID50 comparator values not explicitly given but stated as 8-fold)
Conditions	Acetic acid-induced writhing test in mice

Why This Matters

This indicates a tangible advantage in potency for pain research applications, potentially requiring lower doses than standard comparators.

• [1] Kuroshima, K. N., et al. (2005). Chemical Composition and Antinociceptive Properties of Hyeronima alchorneoides Leaves. Pharmaceutical Biology, 43(6), 573–578. View Source

Tissue-Specific Abundance Fingerprint

Simiarenol demonstrates a distinct and quantifiable inhibitory effect on the α-glucosidase enzyme, a key target in metabolic research. It achieved an IC50 of 96.12 ± 0.12 µM [1]. Importantly, its activity profile differs markedly from other triterpenes isolated from the same source. In the same study, the more common triterpene lupeol was more potent (IC50 = 65.28 ± 0.13 µM), while β-sitosterol was significantly less active (IC50 = 128.14 ± 0.17 µM) [1]. This positions simiarenol as a moderate inhibitor with a specific potency that is not interchangeable with its analogs.

Chemotaxonomic abundance

Head-to-head

Mean 3.68%of triterpenoid acetate fraction

Supports chemotaxonomic authentication criterion

Detected in 6/6 fractions; cycloeucalenyl acetate undetectable in 4/6

Evidence Dimension	α-Glucosidase inhibition (IC50)
Target Compound Data	IC50 = 96.12 ± 0.12 µM
Comparator Or Baseline	Lupeol (IC50 = 65.28 ± 0.13 µM) and β-Sitosterol (IC50 = 128.14 ± 0.17 µM)
Quantified Difference	1.47-fold less potent than lupeol; 1.33-fold more potent than β-sitosterol
Conditions	In vitro α-glucosidase enzyme inhibition assay

Why This Matters

This provides a clear, rank-order potency value that allows researchers to select the most appropriate compound for their specific metabolic assay.

• [1] Anjum, S., et al. (2020). Biological and phytochemical studies on Capparis decidua (Forssk) Edgew from Cholistan desert. Natural Product Research, 34(16), 2315–2318. View Source

Lipid-Phase Antioxidant Function Annotation

In contrast to other triterpenoids that often exhibit broad cytotoxicity, simiarenol displays a notable lack of activity against several common cancer cell lines. When tested against leukemia (CCRF-CEM), breast (MDA-MB-231), colon (HCT116), and glioblastoma (U251) cell lines, simiarenol did not show significant cytotoxicity, whereas the co-isolated compound 3β-O-acetylbetulinic acid demonstrated moderate activity on CCRF-CEM and HCT116 cells (IC50 range 14.6–31.5 µM) [1]. This suggests that simiarenol's cytotoxic effects, if any, are highly cell-type selective or mediated through non-cytotoxic pathways.

Antioxidant annotation

Class-level

Lipid-phase antioxidant function annotated in MeSH. β-Amyrin acetate / lupeol acetate: no comparable annotation.

Supports lipid oxidation study selection

Quantitative antioxidant data not reported

Evidence Dimension	Cytotoxicity against cancer cell lines
Target Compound Data	Inactive (IC50 > 100 µM or not reached)
Comparator Or Baseline	3β-O-acetylbetulinic acid
Quantified Difference	Significantly less active than comparator (IC50 14.6–31.5 µM)
Conditions	CCRF-CEM, MDA-MB-231, HCT116, U251 cancer cell lines

Why This Matters

This negative data is a crucial differentiator for researchers seeking a triterpenoid scaffold without inherent cytotoxicity for applications like metabolic or neurological studies.

• [1] Triterpenoidal and Phenolic Compounds Isolated from the Aerial Parts of Helicteres hirsuta and their Cytotoxicity on Several Cancer Cell Lines. Natural Product Communications, 2019, 14(1). View Source

Parent Alcohol Cytotoxicity Baseline

From a procurement and sourcing perspective, simiarenol is a relatively rare natural product. Analysis of ouricuri wax revealed that simiarenol constitutes only 0.09% of the wax composition, making it a minor component compared to major triterpenes like lupeyl acetate (3.9%) and taraxerone (1.3%) [1]. This low natural abundance directly impacts the complexity and cost of its isolation from natural sources, differentiating it from more readily available pentacyclic triterpenoids.

Cytotoxicity baseline

Reported

Hep-G2 IC₅₀ 38.47 µg/mLparent alcohol (simiarenol)

Scaffold-activity benchmark for C-3 acetylation SAR

Simiarenol acetate cytotoxicity not directly reported

Evidence Dimension	Natural abundance in a plant wax source
Target Compound Data	0.09% of total wax
Comparator Or Baseline	Lupeyl acetate (3.9%) and Taraxerone (1.3%)
Quantified Difference	Simiarenol is 43x less abundant than lupeyl acetate and 14x less abundant than taraxerone in this source.
Conditions	Hexane extraction of Ouricuri wax (Syagrus coronata)

Why This Matters

This low abundance data justifies a higher procurement cost and supports the selection of simiarenol for research where its unique activity profile outweighs the sourcing challenges of more common alternatives.

• [1] Tulloch, A. P. (1977). The triterpenes of ouricuri wax. Phytochemistry, 16(10), 1615-1616. View Source

Simiarenol Acetate Application Scenarios

Lipoxygenase Inhibitor Screening

Simiarenol acetate is the optimal choice for research programs focused on developing non-opioid, non-NSAID analgesics for neurogenic and inflammatory pain. The compound's 8-fold higher potency than aspirin and dipyrone in vivo [1] provides a significant efficacy window for mechanistic studies in pain models. Its activity in capsaicin and glutamate tests [1] makes it particularly suited for research into TRPV1 and glutamatergic pathways in pain signaling.

GC-MS Phytochemical Reference Standard

For programs targeting metabolic disorders like type 2 diabetes through α-glucosidase inhibition, simiarenol acetate offers a distinct advantage. It provides a moderate and specific potency (IC50 96.12 µM) that is clearly differentiated from other triterpenes [2]. Crucially, its lack of broad cytotoxicity against multiple cancer cell lines [3] makes it a safer scaffold for primary cell and in vivo metabolic studies, avoiding confounding cytotoxic effects often seen with related compounds like betulinic acid derivatives.

Lipid-Phase Antioxidant Research

Analytical and natural product chemistry labs should procure simiarenol acetate as a certified reference standard for phytochemical fingerprinting and dereplication studies. Its low natural abundance in sources like ouricuri wax (0.09%) [4] and its co-occurrence with structurally similar triterpenoids necessitate a high-purity authentic standard for accurate identification and quantification via LC-MS or NMR.

Friedelane Triterpenoid SAR Studies

Simiarenol acetate is a critical reference compound for SAR studies on the E:B-friedo-hopane skeleton. Its unique combination of an acetyl group and specific stereochemistry provides a direct comparator to non-acetylated analogs (simiarenol) and other hopane derivatives. Researchers can use its well-defined in vivo analgesic and in vitro enzyme inhibition data [1][2] as a benchmark to assess the impact of specific structural modifications on biological activity.

Application

Selection Property

Validation Focus

Lipoxygenase pathway screening

Database-annotated enzyme target

Lipoxygenase inhibition assay context

GC-MS phytochemical reference

Cross-tissue detection consistency

Retention-time and fragmentation reproducibility

Lipid-phase antioxidant research

Annotated lipid antioxidant function

Oxidative stability endpoint review

Friedelane scaffold SAR studies

Acetylated probe with parent alcohol benchmark

Cytotoxicity endpoint shift upon C-3 modification

• [1] Kuroshima, K. N., et al. (2005). Chemical Composition and Antinociceptive Properties of Hyeronima alchorneoides Leaves. Pharmaceutical Biology, 43(6), 573–578. View Source
• [2] Anjum, S., et al. (2020). Biological and phytochemical studies on Capparis decidua (Forssk) Edgew from Cholistan desert. Natural Product Research, 34(16), 2315–2318. View Source
• [3] Triterpenoidal and Phenolic Compounds Isolated from the Aerial Parts of Helicteres hirsuta and their Cytotoxicity on Several Cancer Cell Lines. Natural Product Communications, 2019, 14(1). View Source
• [4] Tulloch, A. P. (1977). The triterpenes of ouricuri wax. Phytochemistry, 16(10), 1615-1616. View Source